Cas no 34037-45-1 (Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, methyl ester
• CAS No: 34037-45-1
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 1461424
• PubChem ID: 486075
• Update Time: 2025-04-20

Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, methyl ester
• methyl 4-(4-aminophenyl)sulfonylbenzoate
• CHEMBL140585
• DTXSID20333140
• 34037-45-1

• Inchi： 1S/C14H13NO4S/c1-19-14(16)10-2-6-12(7-3-10)20(17,18)13-8-4-11(15)5-9-13/h2-9H,15H2,1H3
• InChI Key： OXLZNOBNSVJNLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 86.46